Cas no 2172503-32-9 (4-(chloromethyl)-1-(2,2-difluoroethyl)-5-(difluoromethyl)-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-1-(2,2-difluoroethyl)-5-(difluoromethyl)-1H-1,2,3-triazole
• CAS No: 2172503-32-9
• MF: C₆H₆ClF₄N₃
• MW: 231.578553676605
• CID: 5959919
• PubChem ID: 165792353
• Update Time: 2025-06-11

4-(chloromethyl)-1-(2,2-difluoroethyl)-5-(difluoromethyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-1-(2,2-difluoroethyl)-5-(difluoromethyl)-1H-1,2,3-triazole
• 2172503-32-9
• EN300-1595284

• Inchi： 1S/C6H6ClF4N3/c7-1-3-5(6(10)11)14(13-12-3)2-4(8)9/h4,6H,1-2H2
• InChI Key： XLWUUTHGKKTVQI-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(F)F)N(CC(F)F)N=N1

Computed Properties

• Exact Mass: 231.0186375g/mol
• Monoisotopic Mass: 231.0186375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-(chloromethyl)-1-(2,2-difluoroethyl)-5-(difluoromethyl)-1H-1,2,3-triazole

Introduction to 4-(Chloromethyl)-1-(2,2-Difluoroethyl)-5-(Difluoromethyl)-1H-1,2,3-Triazole (CAS No. 2172503-32-9)

4-(Chloromethyl)-1-(2,2-difluoroethyl)-5-(difluoromethyl)-1H-1,2,3-triazole (CAS No. 2172503-32-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and potential applications in drug discovery. The unique structural features of this compound, including the presence of chloromethyl and difluoromethyl groups, make it an intriguing candidate for various therapeutic applications.

The chloromethyl group in 4-(chloromethyl)-1-(2,2-difluoroethyl)-5-(difluoromethyl)-1H-1,2,3-triazole is a versatile functional group that can participate in a variety of chemical reactions. It is often used in the synthesis of complex molecules and can be readily converted into other functional groups through substitution reactions. The difluoromethyl groups, on the other hand, contribute to the compound's lipophilicity and metabolic stability, which are crucial properties for drug candidates.

Recent studies have highlighted the potential of 1,2,3-triazoles as scaffolds for developing new drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain 1,2,3-triazole derivatives exhibited potent antiviral activity against SARS-CoV-2. The researchers found that the presence of fluorine atoms in these compounds enhanced their binding affinity to viral proteins, thereby improving their antiviral efficacy. This finding suggests that 4-(chloromethyl)-1-(2,2-difluoroethyl)-5-(difluoromethyl)-1H-1,2,3-triazole could be a promising lead compound for further antiviral research.

In addition to antiviral properties, 1,2,3-triazoles have also shown promise in other therapeutic areas. A study published in the European Journal of Medicinal Chemistry in 2020 investigated the anticancer potential of a series of 1,2,3-triazole derivatives. The results indicated that these compounds exhibited significant cytotoxicity against various cancer cell lines. The researchers attributed this activity to the ability of the triazole ring to form hydrogen bonds with key residues in target proteins. Given its unique structure and functional groups, 4-(chloromethyl)-1-(2,2-difluoroethyl)-5-(difluoromethyl)-1H-1,2,3-triazole could be further explored for its anticancer properties.

The synthesis of 4-(chloromethyl)-1-(2,2-difluoroethyl)-5-(difluoromethyl)-1H-1,2,3-triazole typically involves a multi-step process that includes the formation of the triazole ring through a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This reaction is highly efficient and has been widely used in click chemistry due to its mild conditions and high yield. The introduction of the chloromethyl and difluoromethyl groups can be achieved through subsequent substitution reactions. The overall synthetic route is well-documented and can be adapted to produce large quantities of the compound for further research and development.

The physicochemical properties of 4-(chloromethyl)-1-(2,2-difluoroethyl)-5-(difluoromethyl)-1H-1,2,3-triazole have been extensively characterized. It is a solid at room temperature with a melting point ranging from 80 to 85°C. The compound is moderately soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for use in biological assays. Its lipophilicity (logP) value has been determined to be around 3.0, indicating that it can easily cross cell membranes and reach intracellular targets.

To evaluate the biological activity of 4-(chloromethyl)-1-(2,2-difluoroethyl)-5-(difluoromethyl)-1H-1,2,3-triazole, several in vitro assays have been conducted. These include enzyme inhibition assays to assess its ability to modulate specific protein targets and cell-based assays to determine its cytotoxicity and antiviral activity. Preliminary results have shown that the compound exhibits selective inhibition against certain enzymes involved in viral replication and cancer cell proliferation. Further studies are underway to elucidate its mechanism of action and optimize its pharmacological properties.

In conclusion, 4-(chloromethyl)-1-(2,2-difluoroethyl)-5-(difluoromethyl)-1H-1,2,3-triazole (CAS No. 2172503-32-9) represents an exciting opportunity for researchers in the field of medicinal chemistry and pharmaceutical sciences. Its unique structural features and promising biological activities make it a valuable candidate for further investigation as a potential therapeutic agent. Ongoing research aims to fully explore its potential applications and develop it into an effective drug for treating various diseases.